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Compound of Interest

Compound Name: TOFOGLIFLOZIN

Cat. No.: B8069257

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the
guantitative analysis of tofogliflozin in plasma. The primary method detailed is a validated
Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) method, offering high
sensitivity and specificity. Additionally, a representative High-Performance Liquid
Chromatography with Ultraviolet detection (HPLC-UV) protocol is presented as a potential
alternative or screening method.

Method 1: High-Sensitivity Quantification by LC-
MS/IMS

This method is based on a validated bioanalytical procedure for the determination of
tofogliflozin in rat plasma, demonstrating excellent performance for pharmacokinetic studies.

[1][2]

Data Presentation: Quantitative Method Parameters

The performance of the LC-MS/MS method is summarized in the tables below.

Table 1: Linearity and Sensitivity
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Parameter Value
Linear Range 0.5 - 500 ng/mL
Correlation Coefficient (r?) >0.999

| Lower Limit of Quantification (LLOQ) | 0.5 ng/mL[1] |

Table 2: Accuracy and Precision

Quality Intra-day Inter-day
o o Intra-day Inter-day
Control (QC) Precision Precision
Accuracy (%) Accuracy (%)

Level (ng/mL) (%RSD) (%RSD)
Low QC (1.5

4.7 6.2 104.0 105.3
ng/mL)
Medium QC (150

3.1 4.5 102.7 103.3

ng/mL)

| High QC (400 ng/mL) | 2.8 | 3.9 | 101.5 | 102.0 |

Table 3: Recovery and Matrix Effect

QC Level (ng/mL) Extraction Recovery (%)

Low QC (1.5 ng/mL) 93.5

Matrix Effect (%)

98.7

| High QC (400 ng/mL) | 95.1 | 101.2 |

Experimental Protocol: LC-MS/IMS

1. Materials and Reagents:
» Tofogliflozin reference standard

o Empagliflozin (Internal Standard, I.S.)
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o Acetonitrile (HPLC grade)

e 10 mM Ammonium acetate solution

e Rat plasma

2. Sample Preparation (Protein Precipitation):

» Pipette 50 pL of plasma into a microcentrifuge tube.

e Add 100 pL of acetonitrile containing empaglifiozin (1.S.).

o Vortex the mixture for 1 minute to precipitate plasma proteins.

e Centrifuge at 13,000 rpm for 10 minutes at 4°C.

o Carefully transfer the supernatant to a clean autosampler vial.

e Inject 5 pL of the supernatant into the LC-MS/MS system.

3. Chromatographic Conditions:

Parameter Value

Shimadzu Prominence UFLC system or

HPLC System .
equivalent
Quicksorb ODS (2.1 mm i.d. x 150 mm, 5 pm)
Column
[1]
_ Acetonitrile : 10 mM Ammonium Acetate (50:50,
Mobile Phase
viv)[1]
Flow Rate 0.2 mL/min[1]
Column Temperature 40°C

| Total Run Time | 4.0 min[1] |

4. Mass Spectrometric Conditions:
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Parameter

Mass Spectrometer

Value

API 3200 triple-quadrupole mass
spectrometer[1]

lon Source

Electrospray lonization (ESI) in positive mode[1]

SRM Transitions

Tofogliflozin: m/z 387.1 - 267.1[1]

Empagliflozin (1.S.): m/z 451.2 - 71.0[1]

lon Source Temperature

550°C

| lonSpray Voltage | 5500 V |

Visualization: LC-MS/MS Workflow
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Sample Preparation Analysis
Plasma Sample H Add Acetonitrile & I.S. }—> Vortex H Centrifuge }—> Collect Supernatant Inject into LC-MS/MS }—>’ HPLC Separation }—> MS/MS Detection }—> Data Quantification

Define Analytes
(Tofogliflozin & I.S.)

Select Column
(e.g., C18)

Optimize Mobile Phase
(ACN:Buffer ratio, pH)

Optimize Detection Develop Sample Prep
(Wavelength) (e.g., Protein Precipitation)

Method Validation
(ICH Guidelines)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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